Cas no 2229495-14-9 (2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine
• CAS No: 2229495-14-9
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6056777
• PubChem ID: 165752177
• Update Time: 2025-05-21

2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine
• EN300-1819918
• 2229495-14-9

• Inchi： 1S/C11H11F4N/c1-11(2)7(10(11)16)6-8(14)4(12)3-5(13)9(6)15/h3,7,10H,16H2,1-2H3
• InChI Key： MFTCYYVPFHTJEH-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1C1C(C1(C)C)N)F)F)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine

Comprehensive Overview of 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS No. 2229495-14-9)

The compound 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS No. 2229495-14-9) is a fluorinated cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrafluorophenyl group and a cyclopropylamine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine is its structural similarity to other fluorinated compounds known for their enhanced metabolic stability and bioavailability. Fluorination is a common strategy in modern medicinal chemistry to improve drug-like properties, and this compound’s tetrafluorophenyl moiety aligns with this trend. Additionally, the cyclopropylamine group is often explored for its role in modulating receptor binding and pharmacokinetics, making this compound a subject of ongoing studies in structure-activity relationship (SAR) research.

In the context of current scientific trends, 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine is frequently discussed alongside topics like fluorinated building blocks and small molecule drug design. These keywords reflect the compound’s relevance in cutting-edge research. For instance, fluorinated compounds are often searched in relation to COVID-19 drug repurposing and neurodegenerative disease treatments, highlighting the broader implications of this chemical’s applications.

The synthesis of 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine typically involves multi-step organic reactions, including cyclopropanation and fluorination steps. Its CAS No. 2229495-14-9 serves as a unique identifier in chemical databases, facilitating its retrieval in high-throughput screening (HTS) and cheminformatics studies. Researchers often inquire about its physical-chemical properties, such as solubility, melting point, and stability, which are critical for formulation and experimental design.

From an industrial perspective, this compound is gaining attention as a specialty chemical for custom synthesis and contract research organizations (CROs). Its potential as a pharmacophore in drug candidates has led to collaborations between academic institutions and pharmaceutical companies. Searches related to custom fluorinated intermediates and scalable synthesis routes often include references to this compound, underscoring its commercial and scientific value.

Environmental and regulatory considerations are also part of the discourse surrounding 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine. While not classified as a hazardous material, its fluorinated nature prompts questions about green chemistry alternatives and sustainable synthesis methods. These topics align with global trends toward eco-friendly chemical production, making the compound a case study for balancing innovation with environmental responsibility.

In summary, 2,2-dimethyl-3-(2,3,5,6-tetrafluorophenyl)cyclopropan-1-amine (CAS No. 2229495-14-9) represents a versatile and scientifically significant compound. Its applications span medicinal chemistry, agrochemical development, and material science, driven by its unique structural features. As research continues to explore its potential, this compound is likely to remain a focal point in discussions about fluorinated molecules and drug discovery innovation.